Cas no 76201-27-9 (1,4,7,10-Tetraazacyclododecane-2,6-dione)

1,4,7,10-Tetraazacyclododecane-2,6-dione structure
76201-27-9 structure
Product Name:1,4,7,10-Tetraazacyclododecane-2,6-dione
CAS No:76201-27-9
MF:C8H16N4O2
MW:200.238241195679
CID:538194
PubChem ID:15249139
Update Time:2025-04-19

1,4,7,10-Tetraazacyclododecane-2,6-dione Chemical and Physical Properties

Names and Identifiers

    • 1,4,7,10-Tetraazacyclododecane-2,6-dione
    • 1,4,7,10-tetrazacyclododecane-2,6-dione
    • AKOS016034992
    • 76201-27-9
    • 1,4,7,10-tetraazacyclododecan-2,6-dione
    • DTXSID20570452
    • Inchi: 1S/C8H16N4O2/c13-7-5-10-6-8(14)12-4-2-9-1-3-11-7/h9-10H,1-6H2,(H,11,13)(H,12,14)
    • InChI Key: LWBNSOADQQFUSO-UHFFFAOYSA-N
    • SMILES: O=C1CNCC(NCCNCCN1)=O

Computed Properties

  • Exact Mass: 200.12732577g/mol
  • Monoisotopic Mass: 200.12732577g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 0
  • Complexity: 188
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -2.2
  • Topological Polar Surface Area: 82.3Ų
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